99-12-7(1,3-Dimethyl-5-nitrobenzene),D1086

1,3-Dimethyl-5-nitrobenzene Properties

Names and Identifiers

- 1,3-Dimethyl-5-nitrobenzene
- 1,3-Dimethyl-5-nitrobenzene~3,5-Dimethylnitrobenzene
- 3,5-DIMETHYLNITROBENZENE
- 5-Nitro-m-xylene
- 5-Nitro-1,3-dimethylbenzene
- NSC-5403
- NCGC00091184-01
- CCRIS 3121
- NCGC00258330-01
- 5HVW2QTF0D
- 5-Methyl-3-nitrotoluene
- DTXSID7025136
- NSC 5403
- UNII-5HVW2QTF0D
- EN300-109708
- 3,5-Dimethyl-1-nitrobenzene
- NSC5403
- Tox21_200776
- CAS-99-12-7
- Benzene, 1,3-dimethyl-5-nitro-
- FT-0620716
- SCHEMBL1097495
- DTXCID005136
- 99-12-7
- CK1108
- InChI=1/C8H9NO2/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5H,1-2H
- EINECS 202-732-8
- Benzene,3-dimethyl-5-nitro-
- 1,3-Dimethyl-5-nitrobenzene, >=99%
- 1-NITRO-3,5-DIMETHYLBENZENE
- CHEMBL1482629
- NCGC00091184-02
- D1086
- AKOS015833404
- Q27262248
- NS00040543
- A845965
- MFCD00007269
- 3-chloro-2-fluoro-benzenamin
- 5-nitro-m-xylol
- m-Xylene, 5-nitro-
- A19792
- +Expand
- MDL： MFCD00007269
- InChIKey： BYFNZOKBMZKTSC-UHFFFAOYSA-N
- Inchi： 1S/C8H9NO2/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5H,1-2H3
- SMILES： CC1=CC(=CC(=C1)[N+](=O)[O-])C
- BRN： 1936130

Computed Properties

Exact Mass: 151.06300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 151.063
Heavy Atom Count: 11
Complexity: 143
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Surface Charge: 0
Topological Polar Surface Area: 43.1

Experimental Properties

LogP: 2.73480
PSA: 45.82000
Refractive Index: 1.5359 (estimate)
Water Partition Coefficient: Insoluble in water.
Boiling Point: 273°C(lit.)
Melting Point: 71.0 to 74.0 deg-C
Flash Point: 273°C
Color/Form: Colorless needle like crystals [1]
Solubility: Insoluble in water, soluble in ethanol \ ether [6]
Density: 1.1446 (estimate)

1,3-Dimethyl-5-nitrobenzene Security Information

Symbol: GHS06
WGK Germany：3
Safety Term：6.1
Safety Instruction： S45-S36/37
Packing Group：II
Risk Phrases：R20/21/22; R23/24/25; R33
Dangerous goods sign： T Xn
Hazardous Material transportation number：UN 3447 6.1/PG 2
Hazard Statement： H300+H310+H330
Warning Statement： P260-P262-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P403+P233-P405-P501
Prompt：dangerous
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：II
Risk Phrases： 23/24/25-33
Signal Word：Danger
TSCA：Yes
HazardClass：6.1

1,3-Dimethyl-5-nitrobenzene Customs Data

HS CODE：2904209090
Customs Data：

China Customs Code:
2904209090

Overview:

2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,3-Dimethyl-5-nitrobenzene Synthesis

Synthetic Circuit 1

108-38-3

99-12-7

89-87-2

81-20-9

Reaction Conditions

1.1 Reagents: Nitric acid Solvents: Acetic anhydride ; 0 °C; 30 min, rt; 24 h, rt

Reference

Regioselective Nitration of m-Xylene Catalyzed by Zeolite Catalyst

Dong, Xiongzi; et al, Australian Journal of Chemistry, 2015, 68(7), 1122-1128

Synthetic Circuit 2

108-38-3

99-12-7

89-87-2

81-20-9

Reaction Conditions

1.1 Reagents: Nitric acid Catalysts: Benzenesulfonic acid, 2,4-dinitro-, lanthanum(3+) salt (3:1) Solvents: 1,2-Dichloroethane , Water ; 16 h, reflux

Reference

Lanthanide(III) nitrobenzenesulfonates as new nitration catalysts: The role of the metal and of the counterion in the catalytic efficiency

Parac-Vogt, Tatjana N.; et al, European Journal of Organic Chemistry, 2004, (22), 4560-4566

Synthetic Circuit 3

108-38-3

106-42-3

95-47-6

99-12-7

89-87-2

89-58-7

83-41-0

81-20-9

Reaction Conditions

1.1 Reagents: Nitric acid Catalysts: Indium triflate Solvents: Water ; 4 h, rt; 20 h, 60 °C

Reference

Indium triflate as a recyclable catalyst for the nitration of aromatic compounds without a halogenated solvent

Yin, Wan-Po; et al, Journal of Chemical Research, 2006, (9), 549-551

Synthetic Circuit 4

1330-20-7

99-12-7

99-51-4

89-87-2

89-58-7

83-41-0

81-20-9

Reaction Conditions

1.1 Reagents: Nitric acid Catalysts: 1-Octanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, ytter… Solvents: Water

Reference

Perfluorinated rare earth metals catalyzed nitration of aromatic compounds

Shi, Min; et al, Journal of Fluorine Chemistry, 2002, 113(2), 207-209

1,3-Dimethyl-5-nitrobenzene Preparation Products

2,5-Dimethylnitrobenzene (89-58-7)

1,3-Dimethyl-5-nitrobenzene Related Literature

1. Formula index

J. Chem. Soc. 1947 1746
2. 232. A method of synthesis of trinitromethane derivatives

W. S. Reich,G. G. Rose,W. Wilson J. Chem. Soc. 1947 1234
3. Optical chemosensors and reagents to detect explosives

Yolanda Salinas,Ramón Martínez-Má?ez,María D. Marcos,Félix Sancenón,Ana M. Costero,Margarita Parra,Salvador Gil Chem. Soc. Rev. 2012 41 1261
4. Organic chemistry

J. Chem. Soc. Abstr. 1906 90 A1
5. Electrophilic aromatic substitution. Part XV. The kinetics, mechanism, and products of nitrodebromination in sulphuric acid

Roy B. Moodie,Kenneth Schofield,John B. Weston J. Chem. Soc. Perkin Trans. 2 1976 1089
6. Luminescent metal–organic frameworks for chemical sensing and explosive detection

Zhichao Hu,Benjamin J. Deibert,Jing Li Chem. Soc. Rev. 2014 43 5815
7. Electrophilic aromatic substitution. Part 27. Chemical selectivities disguised by mass diffusion. Part 6. The kinetics of nitration in aqueous sulphuric acid of durene (1,2,4,5-tetramethylbenzene), nitrodurene, and nitroprehnitene (nitro-1,2,3,4-tetramethylbenzene). A comparison of the rates of nitration of methylnitrobenzenes in aqueous sulphuric acid with the corresponding rates from mixing–disguised nitrations with nitronium hexafluorophosphate in nitromethane based on a theoretical mixing–reaction model

Ajay K. Manglik,Roy B. Moodie,Kenneth Schofield,Erol Dedeoglu,Andreas Dutly,Paul Rys J. Chem. Soc. Perkin Trans. 2 1981 1358
8. Potential analytical applications of differential fluorescence quenching: pyrene monomer and excimer emissions as sensors for electron deficient molecules

Kathy-Sarah Focsaneanu,J. C. Scaiano Photochem. Photobiol. Sci. 2005 4 817
9. Structural, electronic and optical properties of 2,5-dichloro-p-xylene: experimental and theoretical calculations using DFT method

G. Venkatesh,M. Govindaraju,C. Kamal,P. Vennila,S. Kaya RSC Adv. 2017 7 1401
10. Porous materials confining noble metals for the catalytic reduction of nitroaromatics: controllable synthesis and enhanced mechanism

Yixia Li,Yukui Fu,Cui Lai,Lei Qin,Bisheng Li,Shiyu Liu,Huan Yi,Fuhang Xu,Ling Li,Mingming Zhang,Mengyi Xu,Chunyan Du,Wenjing Chen Environ. Sci.: Nano 2021 8 3067

Cas no 99-12-7 (1,3-Dimethyl-5-nitrobenzene)

1,3-Dimethyl-5-nitrobenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-Dimethyl-5-nitrobenzene Security Information

1,3-Dimethyl-5-nitrobenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3-Dimethyl-5-nitrobenzene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

1,3-Dimethyl-5-nitrobenzene Preparation Products

1,3-Dimethyl-5-nitrobenzene Related Literature

99-12-7 (1,3-Dimethyl-5-nitrobenzene) Related Products